Cas no 1378470-59-7 (5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1378470-59-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD19687842
• CID: 4594991
• PubChem ID: 82597049
• Update Time: 2025-06-08

5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid
• 5H,6H,7H,8H-imidazo[1,5-a]pyridine-3-carboxylic acid
• 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid

• MDL： MFCD19687842
• Inchi： 1S/C8H10N2O2/c11-8(12)7-9-5-6-3-1-2-4-10(6)7/h5H,1-4H2,(H,11,12)
• InChI Key： QZXMUJXWSSSIBH-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C2CCCCN21)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid

5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

5,6,7,8-Tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1378470-59-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of tetrahydroimidazopyridines and has garnered attention for its potential therapeutic applications. The unique structure and properties of this compound make it a valuable candidate for further investigation and development.

The chemical structure of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid consists of a fused ring system with a carboxylic acid functional group. The imidazopyridine core is known for its biological activity and has been explored in various pharmacological contexts. The tetrahydro substitution adds to the compound's stability and solubility, making it more amenable to in vitro and in vivo studies.

Recent research has highlighted the potential of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid as a modulator of specific biological pathways. Studies have shown that this compound can interact with key enzymes and receptors involved in various physiological processes. For instance, it has been found to exhibit activity against certain kinases, which are crucial for signal transduction in cells. This property makes it a promising lead for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In the realm of cancer research, 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid has shown potential as an inhibitor of protein kinases involved in tumor growth and metastasis. Preclinical studies have demonstrated its ability to selectively inhibit these kinases without significant toxicity to normal cells. This selective inhibition is crucial for minimizing side effects and improving the therapeutic window of potential drugs derived from this compound.

Beyond cancer research, 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid has also been investigated for its neuroprotective properties. Studies have indicated that it can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that the compound may have applications in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

In addition to its biological activities and pharmacokinetic properties, the synthetic accessibility of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid is another factor that contributes to its appeal as a research tool and drug candidate. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods involve multi-step processes that can be optimized to achieve high yields and purity levels.

The potential applications of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid extend beyond direct therapeutic use. It can also serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to develop prodrugs that are activated under specific conditions within the body. Such prodrugs can improve drug delivery and reduce systemic side effects.

In conclusion, 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1378470-59-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease areas.